Cas no 496-83-3 (2-hydroxycyclononanone)

• Product Name: 2-hydroxycyclononanone
• CAS No: 496-83-3
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 932627
• PubChem ID: 267196
• Update Time: 2025-04-19

2-hydroxycyclononanone Chemical and Physical Properties

Names and Identifiers

• 2-hydroxycyclononanone
• 2-hydroxycyclononan-1-one
• Cyclononanone, 2-hydroxy-
• 2-Hydroxycyclononanone #
• NSC106327
• 496-83-3
• DTXSID20295931
• NSC-106327
• MNGJLYXSUIUTPJ-UHFFFAOYSA-N

• Inchi： 1S/C9H16O2/c10-8-6-4-2-1-3-5-7-9(8)11/h8,10H,1-7H2
• InChI Key： MNGJLYXSUIUTPJ-UHFFFAOYSA-N
• SMILES： OC1C(CCCCCCC1)=O

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.02
• Boiling Point: 279.8°C at 760 mmHg
• Flash Point: 117.1°C
• Refractive Index: 1.476
• PSA: 37.3
• LogP: 1.66070